Cas no 2229205-89-2 (4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2229205-89-2
• MF: C₈H₉ClF₃N₃
• MW: 239.625370740891
• CID: 5891690
• PubChem ID: 165688183
• Update Time: 2025-07-20

4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-1961339
• 2229205-89-2

• Inchi： 1S/C8H9ClF3N3/c1-15-7(9)5(4-2-13-3-4)6(14-15)8(10,11)12/h4,13H,2-3H2,1H3
• InChI Key： LEWKUGZQFNKBBW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C1CNC1

Computed Properties

• Exact Mass: 239.0437095g/mol
• Monoisotopic Mass: 239.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Research Briefing on 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229205-89-2)

The compound 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2229205-89-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the unique structural features of 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole, which include an azetidine ring and a trifluoromethyl group. These moieties are known to enhance the compound's bioavailability and metabolic stability, making it a promising candidate for drug development. Researchers have employed advanced synthetic strategies, such as palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

Pharmacological evaluations have demonstrated that 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole exhibits potent inhibitory activity against specific enzymatic targets, including kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed nanomolar affinity for a key kinase involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its kinase inhibitory properties, the compound has also been investigated for its role in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv described how 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole disrupts the interaction between two oncogenic proteins, thereby inhibiting tumor growth in preclinical models. These findings underscore its potential as a novel anticancer therapeutic.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and pharmacokinetic variability need to be addressed through further optimization and in vivo studies. However, the compound's unique chemical scaffold and demonstrated bioactivity make it a compelling subject for ongoing research.

In conclusion, 4-(azetidin-3-yl)-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole represents a versatile and pharmacologically active molecule with broad therapeutic potential. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its efficacy in clinical settings. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in inflammatory and oncological diseases.